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Compound of Interest

Compound Name: 6-O-(Triphenylmethyl)-D-glucose

Cat. No.: B130715

For researchers, scientists, and drug development professionals, the responsible disposal of
chemical reagents is paramount for ensuring laboratory safety, environmental protection, and
regulatory compliance. This guide provides detailed, step-by-step procedures for the proper
disposal of 6-O-(Triphenylmethyl)-D-glucose.

While D-glucose is generally considered non-hazardous, the presence of the triphenylmethyl
(trityl) group necessitates a cautious approach to waste management.[1][2] Compounds
containing the triphenylmethyl group can be hazardous, with precursors like triphenylmethyl
chloride being classified as corrosive and very toxic to aquatic life.[3][4] In the absence of a
specific Safety Data Sheet (SDS) definitively classifying 6-O-(Triphenylmethyl)-D-glucose as
non-hazardous, it is prudent to manage it as a hazardous chemical waste.[1]

Immediate Safety and Handling

Before initiating any disposal procedures, ensure you are wearing appropriate personal
protective equipment (PPE), including safety glasses or goggles, a lab coat, and chemical-
resistant gloves.[1] All handling of the solid compound and its waste should be conducted in a
well-ventilated area or a chemical fume hood to avoid inhalation of any dust.[5]

Quantitative Safety Data

The following table summarizes key safety and physical data for 6-O-(Triphenylmethyl)-D-
glucose and its constituent parts for easy reference.
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6-O- Triphenylmethyl
Property (Triphenylmethyl)- D-(+)-Glucose Chloride
D-glucose (Precursor)
CAS Number 67919-34-0[6] 50-99-7[2] 76-83-5[7]
Molecular Formula C25H2606[6] CeH1206[8] C19H15CI[7]
Molecular Weight 422.47 g/mol [6] 180.16 g/mol 278.77 g/mol [7]
White Crystalline White crystalline White to yellowish
Appearance . .
Solid[9] powder solid[7]
Melting Point 95-97 °C[9] 146 °C[8] 109-112 °CJ[7]
Causes severe skin
GHS Hazard Not classified by some  Not classified as burns and eye
Statements vendors[9] hazardous|2] damage, Very toxic to

aquatic life[4]

Step-by-Step Disposal Protocol

The recommended disposal protocol for 6-O-(Triphenylmethyl)-D-glucose involves treating it

as hazardous solid chemical waste. Do not dispose of this chemical in the regular trash or

down the drain.[10]

Step 1: Waste Characterization and Segregation

o Treat as Hazardous Waste: Due to the hazardous potential of the triphenylmethyl group,

classify waste 6-O-(Triphenylmethyl)-D-glucose as hazardous solid chemical waste.[1]

e Segregate Waste: Do not mix this waste with other waste streams, particularly non-

hazardous waste.[5] If it has been mixed with solvents or other chemicals, the entire mixture

must be disposed of as hazardous waste, accounting for the hazards of all components.[1]

Step 2: Containerization and Labeling

o Use a Compatible Container: Place the solid waste, along with any contaminated materials

(e.g., weighing paper, gloves, pipette tips), into a clean, dry, and chemically compatible
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container with a secure, sealable lid.[5] If possible, use the original container.[11]

o Properly Label the Container: Affix a "Hazardous Waste" label to the container.[1] The label
must clearly state the full chemical name: "6-O-(Triphenylmethyl)-D-glucose".[5] Also
include the approximate quantity and the date of accumulation.

Step 3: Storage

o Designated Storage Area: Store the sealed and labeled hazardous waste container in a
designated satellite accumulation area within the laboratory.

o Ensure Safe Storage: The storage area should be secure, away from incompatible materials,
and designed to prevent accidental spills or release.

Step 4: Arrange for Disposal

» Contact EHS: Arrange for the collection of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed professional waste
disposal service.[1][10]

o Provide Documentation: Be prepared to provide the SDS for triphenylmethyl chloride and
any other available safety information to the waste disposal personnel.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 6-O-
(Triphenylmethyl)-D-glucose.
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Start: 6-O-(Triphenylmethyl)-D-glucose Waste

:

Is a specific SDS available stating it is non-hazardous?

No (or uncertain)

Treat as Hazardous Chemical Waste

Containerize in a sealed, compatible container

Label with 'Hazardous Waste' and full chemical name

Store in designated satellite accumulation area

Arrange for pickup by EHS or licensed waste disposal service

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal decision workflow for 6-O-(Triphenylmethyl)-D-glucose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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